Cas no 95722-42-2 (methylepijasmonate,(+)-(Z)-methylepijasmonate)

methylepijasmonate,(+)-(Z)-methylepijasmonate structure
95722-42-2 structure
Product Name:methylepijasmonate,(+)-(Z)-methylepijasmonate
CAS No:95722-42-2
MF:C13H20O3
MW:224.3
CID:799735
PubChem ID:6427970
Update Time:2024-03-01

methylepijasmonate,(+)-(Z)-methylepijasmonate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2S)-
    • methylepijasmonate,(+)-(Z)-methylepijasmonate
    • (+)-7-iso-jasmonic acid methyl ester
    • SCHEMBL1302100
    • 95722-42-2
    • DTXSID901017475
    • CHEBI:25242
    • (+)-Methyl epijasmonate
    • (+)-7-Isomethyljasmonate
    • Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (1R-(1alpha,2alpha(Z)))-
    • UNII-Q5C5Y5VB4P
    • methyl (+)-7-isojasmonate
    • methyl {(1R,2S)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetate
    • (+)-7-isojasmonic acid methyl ester
    • Q5C5Y5VB4P
    • Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2S)-
    • CYCLOPENTANEACETIC ACID, 3-OXO-2-(2-PENTENYL)-, METHYL ESTER, (1R-(1.ALPHA.,2.ALPHA.(Z)))-
    • (3R,7S)-Methyl jasmonate
    • methyl 7-epi-jasmonate
    • Methyl epijasmonate, (+)-
    • CHEMBL2272534
    • Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2S)-
    • methyl 2-[(1R,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetate
    • (1R,2S)-Methyl jasmonate
    • METHYL-7-EPI-JASMONATE
    • LMFA02020016
    • GEWDNTWNSAZUDX-KWKBKKAHSA-N
    • Q27109876
    • (+)-Jasmonic acid, methyl ester (cis)
    • (+)-(Z)-Methyl epijasmonate
    • Inchi: 1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11+/m1/s1
    • InChI Key: GEWDNTWNSAZUDX-KWKBKKAHSA-N
    • SMILES: [C@H]1(CC(OC)=O)CCC(=O)[C@H]1C/C=C\CC

Computed Properties

  • Exact Mass: 224.14124450g/mol
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

methylepijasmonate,(+)-(Z)-methylepijasmonate Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.